Cas no 196938-10-0 (2-Chloro-N-(2,5-difluorophenyl)acetamide)

• Product Name: 2-Chloro-N-(2,5-difluorophenyl)acetamide
• CAS No: 196938-10-0
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 1076465
• PubChem ID: 735850
• Update Time: 2025-04-20

2-Chloro-N-(2,5-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,5-difluorophenyl)acetamide
• 2-CHLORO-N-(2,4-DIMETHOXYPHENYL)NICOTINAMIDE
• 2-chloro-N-(2,5-di-fluoro-phenyl)acetamide
• AC1LEV7X
• CTK4C9586
• Oprea1_706741
• ST004099
• STK412092
• SBB002361
• BUTTPARK 80\07-93
• TIMTEC-BB SBB002361
• N-CHLOROACETYL-2,5-DIFLUOROANILINE
• 2-chloro-N-(2,5-difluorophenyl)ethanamide
• ZINC00153688
• ALBB-002434
• STK401412
• CS-0307557
• 196938-10-0
• AKOS000103575
• EN300-01916
• SCHEMBL13652566
• 2-Chloro-2',5'-difluoroacetanilide
• JS-026C
• Z56889139
• MFCD00157387

• MDL： MFCD00157387
• Inchi： 1S/C8H6ClF2NO/c9-4-8(13)12-7-3-5(10)1-2-6(7)11/h1-3H,4H2,(H,12,13)
• InChI Key： ACJQYTPZZNZWAE-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(C=CC=1F)F)=O

Computed Properties

• Exact Mass: 205.01068
• Monoisotopic Mass: 205.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

2-Chloro-N-(2,5-difluorophenyl)acetamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides